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Compound of Interest

Compound Name: G418

Cat. No.: B1195528

CAS Number: 108321-42-2[1]

Geneticin, also known as G418, is an aminoglycoside antibiotic commonly utilized in molecular
biology and cell culture as a selective agent. Its primary function is to select for cells that have
been successfully transfected with a plasmid conferring resistance to G418, typically the
neomycin resistance gene (neo). This guide provides an in-depth overview of G418, including
its mechanism of action, experimental protocols, and relevant quantitative data for researchers,
scientists, and professionals in drug development.

Mechanism of Action

G418 functions by inhibiting protein synthesis in both prokaryotic and eukaryotic cells. It binds
to the 80S ribosome, leading to mistranslation and ultimately cell death. The neomycin
resistance gene encodes an aminoglycoside phosphotransferase that inactivates G418 by
phosphorylation, allowing cells expressing this gene to survive in its presence.

Quantitative Data for Cell Culture

The optimal concentration of G418 for selection varies depending on the cell line. It is crucial to
determine the minimum concentration required to kill non-transfected cells through a dose-
response curve (kill curve) before initiating selection experiments.
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Recommended G418 Concentration

Cell Line

(ng/mL)
HelLa 400-800
HEK293 400-600
CHO-K1 400-1000
NIH/3T3 400-800
Jurkat 400-800

Note: These are general recommendations. The optimal concentration should be empirically
determined for your specific cell line and experimental conditions.

Experimental Protocols
1. Determining Optimal G418 Concentration (Kill Curve)

This protocol is essential to establish the lowest concentration of G418 that effectively kills non-
transfected cells within a reasonable timeframe.

Methodology:

o Cell Plating: Plate the parental (non-transfected) cell line in a 24-well plate at a density that
will not lead to confluence over the course of the experiment.

o G418 Addition: The following day, replace the medium with fresh medium containing a range
of G418 concentrations (e.g., 0, 100, 200, 400, 600, 800, 1000 pg/mL).

 Incubation and Observation: Incubate the cells and observe them daily. Replace the medium
with fresh G418-containing medium every 2-3 days.

o Data Analysis: Monitor cell viability over 7-14 days. The lowest concentration that results in
complete cell death is the optimal concentration for selection.

2. Stable Cell Line Selection
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This protocol describes the process of selecting a stable cell line following transfection with a
G418-resistance plasmid.

Methodology:

o Transfection: Transfect the target cell line with the plasmid containing the neomycin
resistance gene.

o Recovery: Allow the cells to recover for 24-48 hours in non-selective medium.

« Initiation of Selection: Replace the medium with complete medium containing the
predetermined optimal concentration of G418.

o Maintenance of Selection: Continue to culture the cells in G418-containing medium,
replacing the medium every 2-3 days.

o |solation of Resistant Colonies: Over 1-3 weeks, non-resistant cells will die, and resistant
cells will form colonies. Isolate these colonies using cloning cylinders or by limiting dilution.

o Expansion: Expand the isolated colonies to establish stable, clonal cell lines.
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Caption: Mechanism of G418 action and resistance.
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Caption: Workflow for stable cell line selection using G418.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [G418 Geneticin: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195528#cas-number-for-g418-geneticin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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